Cas no 7169-06-4 (2,3-dimethoxybenzoyl chloride)

2,3-Dimethoxybenzoyl chloride is a versatile acylating agent used in organic synthesis, particularly in the preparation of esters, amides, and other derivatives. Its dimethoxy substituents enhance electron density, making it reactive toward nucleophiles while offering selectivity in functionalization reactions. This compound is valuable in pharmaceutical and fine chemical applications, where controlled acylation is required. It is typically handled under anhydrous conditions due to its sensitivity to moisture. The presence of methoxy groups at the 2- and 3-positions also influences the steric and electronic properties of resulting products, making it useful for constructing complex molecular architectures. Proper storage and handling are essential to maintain stability.
2,3-dimethoxybenzoyl chloride structure
2,3-dimethoxybenzoyl chloride structure
Product Name:2,3-dimethoxybenzoyl chloride
CAS No:7169-06-4
MF:C9H9ClO3
MW:200.618962049484
MDL:MFCD03424705
CID:545196
PubChem ID:2758392
Update Time:2025-05-27

2,3-dimethoxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

    • Benzoyl chloride, 2,3-dimethoxy-
    • 2,3-DIMETHOXYBENZOYL CHLORIDE
    • 2,3-DICHLORO-6-FLUOROANISOLE
    • 2,3-Dimethoxybenzoic acid chloride
    • 2,3-dimethoxybenzoic chloride
    • 2,3-dimethoxylbenzoyl chloride
    • Benzoyl chloride,2,3-dimethoxy
    • dimethoxybenzoyl chloride
    • F2190-0053
    • 7169-06-4
    • AKOS005151399
    • STR05515
    • EN300-24779
    • 2,3-dimethoxy-benzoyl chloride
    • 2,3-dimethoxybenzoylchloride
    • A902286
    • JQNBCSPQVSUBSR-UHFFFAOYSA-N
    • DTXSID30374302
    • SCHEMBL341330
    • MFCD03424705
    • G66124
    • 2,3-dimethoxybenzoyl chloride
    • MDL： MFCD03424705
    • Inchi： 1S/C9H9ClO3/c1-12-7-5-3-4-6(9(10)11)8(7)13-2/h3-5H,1-2H3
    • InChI Key： JQNBCSPQVSUBSR-UHFFFAOYSA-N
    • SMILES： ClC(C1=CC=CC(=C1OC)OC)=O

Computed Properties

  • Exact Mass: 200.02400
  • Monoisotopic Mass: 200.024
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5A^2
  • XLogP3: 2.4

Experimental Properties

  • Boiling Point: 163°C/10mm
  • PSA: 35.53000
  • LogP: 2.08280

2,3-dimethoxybenzoyl chloride Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2,3-dimethoxybenzoyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB420582-1 g
2,3-Dimethoxybenzoyl chloride, 95%; .
 7169-06-4 95%
1g
 €467.00 2023-04-24
abcr
AB420582-5 g
2,3-Dimethoxybenzoyl chloride, 95%; .
 7169-06-4 95%
5g
 €722.60 2023-04-24
abcr
AB420582-10 g
2,3-Dimethoxybenzoyl chloride, 95%; .
 7169-06-4 95%
10g
 €935.60 2023-04-24
abcr
AB420582-25 g
2,3-Dimethoxybenzoyl chloride, 95%; .
 7169-06-4 95%
25g
 €1361.60 2023-04-24
abcr
AB420582-100 g
2,3-Dimethoxybenzoyl chloride, 95%; .
 7169-06-4 95%
100g
 €1,319.00 2022-06-10
TRC
D207211-100mg
2,3-Dimethoxybenzoyl Chloride
 7169-06-4
100mg
 $ 50.00 2022-06-05
TRC
D207211-500mg
2,3-Dimethoxybenzoyl Chloride
 7169-06-4
500mg
 $ 135.00 2022-06-05
TRC
D207211-1g
2,3-Dimethoxybenzoyl Chloride
 7169-06-4
1g
 $ 210.00 2022-06-05
Fluorochem
014690-1g
2,3-Dimethoxy-benzoyl chloride
 7169-06-4 95
1g
 ￡193.00 2022-03-01
Fluorochem
014690-2g
2,3-Dimethoxy-benzoyl chloride
 7169-06-4 95
2g
 ￡372.00 2022-03-01

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